Cas no 98272-71-0 (2-Butenoic acid, 4-(acetyloxy)-, methyl ester)
98272-71-0 structure
Product Name:2-Butenoic acid, 4-(acetyloxy)-, methyl ester
CAS No:98272-71-0
MF:C7H10O4
MW:158.151902675629
MDL:MFCD11976616
CID:750665
PubChem ID:53401891
Update Time:2025-04-19
2-Butenoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 4-(acetyloxy)-, methyl ester
- methyl 4-acetyloxybut-2-enoate
- 4-Acetoxy-but-2-enoic acid methyl ester
- METHYL 4-(ACETYLOXY)BUT-2-ENOATE
- 98272-71-0
- DTXSID70694970
-
- MDL: MFCD11976616
- Inchi: 1S/C7H10O4/c1-6(8)11-5-3-4-7(9)10-2/h3-4H,5H2,1-2H3
- InChI Key: CLHZAAANKSXSEL-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC=CC(=O)OC
Computed Properties
- Exact Mass: 158.058
- Monoisotopic Mass: 158.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.3
- Topological Polar Surface Area: 52.6Ų
2-Butenoic acid, 4-(acetyloxy)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1294613-50mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 50mg |
$340 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294613-100mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 100mg |
$455 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294613-1g |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 1g |
$1765 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294613-250mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 250mg |
$665 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294613-500mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 500mg |
$1095 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1294613-50mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 50mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294613-100mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 100mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294613-250mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 250mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294613-500mg |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 500mg |
$1095 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1294613-1g |
4-Acetoxy-but-2-enoic acid methyl ester |
98272-71-0 | 95% | 1g |
$1765 | 2024-07-28 |
2-Butenoic acid, 4-(acetyloxy)-, methyl ester Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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